Cas no 57543-40-5 (6-Methoxy-2H-chromene-3-carbaldehyde)

6-Methoxy-2H-chromene-3-carbaldehyde is a chromene derivative featuring a methoxy substituent at the 6-position and an aldehyde functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and bioactive molecules. Its structural framework is valuable in pharmaceutical and agrochemical research due to the reactivity of the aldehyde group, which facilitates further functionalization. The methoxy group enhances solubility and influences electronic properties, making it useful in the design of ligands or catalysts. The compound is typically handled under controlled conditions due to its sensitivity to light and air.

6-Methoxy-2H-chromene-3-carbaldehyde structure

57543-40-5 structure

Product Name:6-Methoxy-2H-chromene-3-carbaldehyde

CAS No:57543-40-5

MF:C₁₁H₁₀O₃

MW:190.195303440094

MDL:MFCD01662418

CID:369251

PubChem ID:42430

Update Time:2025-10-29

6-Methoxy-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-2H-chromene-3-carbaldehyde
- 2H-1-Benzopyran-3-carboxaldehyde,6-methoxy-
- 2H-1-BENZOPYRAN-3-CARBOXALDEHYDE,6-METHOXY
- 6-methoxy-2H-1-benzopyran-3-carboxaldehyde
- 6-methoxy-2H-3-chromenecarbaldehyde
- 6-methoxy-2H-chromene-3-carbaldehyde(SALTDATA: FREE)
- 6-Methoxy-2H-chromene-3-carboxaldehyde
- 6-Methoxy-chromene 3-carboxaldehyde
- F2121-0009
- SCHEMBL8627404
- 2H-1-BENZOPYRAN-3-CARBOXALDEHYDE, 6-METHOXY-
- 57543-40-5
- BTRAXMCPHYMXAL-UHFFFAOYSA-N
- MFCD01662418
- BRN 1640405
- 6-methoxy-2 h-chromene-3-carbaldehyde
- CHEMBL3125828
- AKOS000296869
- AB09679
- A831487
- 9T-0266
- DTXSID80206164
- FT-0755698
- EN300-86788
- DB-072328
- G84510
- MDL： MFCD01662418
- Inchi： 1S/C11H10O3/c1-13-10-2-3-11-9(5-10)4-8(6-12)7-14-11/h2-6H,7H2,1H3
- InChI Key： BTRAXMCPHYMXAL-UHFFFAOYSA-N
- SMILES： O1CC(C=O)=CC2C=C(C=CC1=2)OC

Computed Properties

Exact Mass: 190.06300
Monoisotopic Mass: 190.062994
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5
XLogP3: 1.4

Experimental Properties

Density: 1.275
Boiling Point: 338.2°C at 760 mmHg
Flash Point: 149.5°C
Refractive Index: 1.627
PSA: 35.53000
LogP: 1.66990

6-Methoxy-2H-chromene-3-carbaldehyde Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

6-Methoxy-2H-chromene-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	012395-500mg	6-Methoxy-2H-chromene-3-carbaldehyde	57543-40-5		500mg	567.0CNY	2021-07-13
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0041-1g	6-Methoxy-2H-chromene-3-carbaldehyde	57543-40-5	96%	1g	15943.2CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0041-5g	6-Methoxy-2H-chromene-3-carbaldehyde	57543-40-5	96%	5g	58345.32CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	012395-500mg	6-Methoxy-2H-chromene-3-carbaldehyde	57543-40-5		500mg	567CNY	2021-05-07
TRC	M313268-10mg	6-Methoxy-2H-chromene-3-carbaldehyde	57543-40-5		10mg	$ 50.00	2022-06-04
TRC	M313268-50mg	6-Methoxy-2H-chromene-3-carbaldehyde	57543-40-5		50mg	$ 65.00	2022-06-04
TRC	M313268-100mg	6-Methoxy-2H-chromene-3-carbaldehyde	57543-40-5		100mg	$ 80.00	2022-06-04
Chemenu	CM162897-10g	6-Methoxy-2H-chromene-3-carbaldehyde	57543-40-5	95%	10g	$280	2021-06-17
Apollo Scientific	OR33415-1g	6-Methoxy-2H-chromene-3-carbaldehyde	57543-40-5	95%	1g	£85.00	2023-09-01
Apollo Scientific	OR33415-5g	6-Methoxy-2H-chromene-3-carbaldehyde	57543-40-5	95%	5g	£124.00	2025-02-20